[3-(2,6-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

• IUPAC Name: [3-(2,6-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• InChI: InChI=1S/C14H19N/c1-10-4-3-5-11(2)12(10)14-6-13(7-14,8-14)9-15/h3-5H,6-9,15H2,1-2H3
• InChI Key: AJFWRHABBMQMKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)C23CC(C2)(C3)CN
• Molecular Formula: C14H19N
• Molecular Weight: 201.31 g/mol

Description

[3-(2,6-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine, also known as D3PM, is a novel compound that has been recently developed for scientific research purposes. D3PM is a bicyclic amine that has been shown to have potential applications in various fields of research, including neuroscience, pharmacology, and medicinal chemistry. The purpose of

Mechanism of Action

The mechanism of action of [3-(2,6-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. This compound has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its neuroprotective and analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been shown to increase the levels of dopamine and serotonin in the brain, as well as reduce oxidative stress and inflammation. This compound has also been shown to have analgesic effects, reduce anxiety and depression-like behaviors, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [3-(2,6-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine in lab experiments is its high purity and efficiency of synthesis. This compound has also been shown to have a wide range of potential applications in various fields of research. However, there are also some limitations to using this compound in lab experiments. For example, the mechanism of action of this compound is not fully understood, and more research is needed to fully elucidate its effects. Additionally, the safety and toxicity of this compound have not been fully evaluated, and caution should be exercised when handling and using this compound.

Future Directions

There are many potential future directions for research involving [3-(2,6-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine. One possible direction is to further investigate the mechanism of action of this compound and its effects on various neurotransmitter systems in the brain. Another direction is to explore the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases, pain, and other conditions. Additionally, this compound may be useful as a starting material for the synthesis of novel compounds with potential therapeutic applications. Overall, this compound is a promising compound that has the potential to make significant contributions to the fields of neuroscience, pharmacology, and medicinal chemistry.

Synthesis Methods

The synthesis of [3-(2,6-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine involves the reaction of 2,6-dimethylphenylmagnesium bromide with bicyclo[1.1.1]pentan-1-amine. The resulting compound is then treated with formaldehyde and hydrochloric acid to yield the final product, this compound. This synthesis method has been found to be efficient and yields high purity this compound.

Scientific Research Applications

[3-(2,6-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has potential applications in various fields of scientific research. In neuroscience, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In pharmacology, this compound has been shown to have analgesic and anti-inflammatory effects, and may be useful in the development of new painkillers. In medicinal chemistry, this compound has been used as a starting material for the synthesis of novel compounds with potential therapeutic applications.